4-(4H-1,2,4-triazol-4-yl)aniline dihydrochloride
Overview
Description
“4-(4H-1,2,4-triazol-4-yl)aniline” is a chemical compound with the molecular formula C8H8N4 . It is stored in a dark place under an inert atmosphere at a temperature between 2-8°C .
Molecular Structure Analysis
The molecular structure of “4-(4H-1,2,4-triazol-4-yl)aniline” has been established by NMR and MS analysis . The InChI code for this compound is 1S/C8H8N4/c9-7-1-3-8(4-2-7)12-5-10-11-6-12/h1-6H,9H2 .Physical And Chemical Properties Analysis
“4-(4H-1,2,4-triazol-4-yl)aniline” has a molecular weight of 160.18 . It has a density of 1.3±0.1 g/cm3, a boiling point of 375.3±44.0 °C at 760 mmHg, and a melting point of 195ºC . It is a solid at room temperature .Scientific Research Applications
Catalysis in Carbon Dioxide Cycloaddition
One application of 1,2,4-triazole derivatives is as catalysts in carbon dioxide cycloaddition reactions. These reactions are important for creating cyclic carbonates, which have industrial applications as electrolytes in lithium-ion batteries and as intermediates in the synthesis of polycarbonates and polyurethanes .
Corrosion Inhibition
Another application is in corrosion inhibition. N-(4H-1,2,4-triazol-4-yl) derivatives have been assessed for their effectiveness as hydrochloric acid corrosion inhibitors for low carbon steel. The study indicates that structural modification of the inhibitor molecules can significantly enhance corrosion inhibition efficiency .
Anticancer Activity
1,2,4-triazole derivatives have also been designed, synthesized, and evaluated for their anticancer activity. These compounds are being studied for their potential use in cancer treatment due to their ability to inhibit the growth of cancer cells .
Synthesis of Pharmacologically Significant Scaffolds
The pharmacological significance of 1,2,4-triazole-containing scaffolds is well-documented. Strategies for synthesizing these scaffolds using 3-amino-1,2,4-triazole have been highlighted in recent literature. These scaffolds are important in drug discovery and development .
Organic Synthesis
In organic synthesis, the 1,2,4-triazole moiety serves as a useful directing group for C-H arylation. This is crucial for constructing complex organic molecules that can have various applications in medicinal chemistry and material science .
Safety and Hazards
Future Directions
The future directions for “4-(4H-1,2,4-triazol-4-yl)aniline” and its derivatives could involve further exploration of their anticancer properties . Additionally, these compounds could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
properties
IUPAC Name |
4-(1,2,4-triazol-4-yl)aniline;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4.2ClH/c9-7-1-3-8(4-2-7)12-5-10-11-6-12;;/h1-6H,9H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFLZKAWAXNHIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)N2C=NN=C2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4H-1,2,4-triazol-4-yl)aniline dihydrochloride | |
CAS RN |
1798736-93-2 |
Source
|
| Record name | 4-(4H-1,2,4-triazol-4-yl)aniline dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-2-((5-methylfuran-2-yl)methylene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one](/img/structure/B2915673.png)
![9-(3,5-dimethylphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2915678.png)
![N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide](/img/structure/B2915679.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((4-phenylthiazol-2-yl)thio)acetamide](/img/structure/B2915682.png)
![N-(3,4-dimethylphenyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide](/img/structure/B2915689.png)
![3-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(3-methoxyphenyl)propanamide](/img/structure/B2915691.png)
![3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-6-pyridin-2-ylpyridazine](/img/structure/B2915693.png)
![N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B2915695.png)